Cas no 290345-76-5 (2-Pyrrolidinecarboxamide,4-methoxy-N-methyl-,(2S,4S)-(9CI))

• Product Name: 2-Pyrrolidinecarboxamide,4-methoxy-N-methyl-,(2S,4S)-(9CI)
• CAS No: 290345-76-5
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 1019918
• PubChem ID: 22897347
• Update Time: 2024-02-29

2-Pyrrolidinecarboxamide,4-methoxy-N-methyl-,(2S,4S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,4-methoxy-N-methyl-,(2S,4S)-(9CI)

• Inchi： 1S/C7H14N2O2/c1-8-7(10)6-3-5(11-2)4-9-6/h5-6,9H,3-4H2,1-2H3,(H,8,10)/t5-,6-/m0/s1
• InChI Key： VVHSTYLKIOIHSL-WDSKDSINSA-N
• SMILES： N1C[C@@H](OC)C[C@H]1C(NC)=O

Computed Properties

• Exact Mass: 158.106
• Monoisotopic Mass: 158.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2
• XLogP3: -0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives